Cas no 1093261-50-7 (5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid)
1093261-50-7 structure
Product Name:5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid
CAS No:1093261-50-7
MF:C5H5BrN2O2
MW:205.009400129318
CID:1098551
PubChem ID:59451564
Update Time:2025-04-20
5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid
- DTXSID201240617
- EN300-737968
- 1093261-50-7
- DA-37819
- SCHEMBL3032708
- JUWLWSWWMJVONJ-UHFFFAOYSA-N
- 4-bromo-2-methyl-1H-imidazole-5-carboxylic acid
-
- Inchi: 1S/C5H5BrN2O2/c1-2-7-3(5(9)10)4(6)8-2/h1H3,(H,7,8)(H,9,10)
- InChI Key: JUWLWSWWMJVONJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)O)N=C(C)N1
Computed Properties
- Exact Mass: 203.95344g/mol
- Monoisotopic Mass: 203.95344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 66Ų
5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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